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Compound of Interest

Compound Name: Ferrocenoyl chloride

Cat. No.: B8677860 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Ferrocenoyl chloride, a vital reagent in synthetic chemistry, particularly for the derivatization

of alcohols and phenols for analytical purposes, demands careful handling and storage to

ensure its integrity and reactivity. This technical guide provides an in-depth overview of the

stability profile of ferrocenoyl chloride, recommended storage conditions, and safe handling

procedures. The information presented herein is crucial for researchers, scientists, and

professionals in drug development to maintain the quality and reliability of this important

chemical intermediate.

Chemical and Physical Properties
Ferrocenoyl chloride, with the chemical formula (C₅H₅)Fe(C₅H₄COCl), is an organometallic

compound characterized by the presence of a ferrocene moiety attached to an acyl chloride

group. Its unique structure imparts specific chemical and physical properties that are critical to

its application and stability.
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Property Value Source

Appearance
Red to brown crystalline solid

or liquid
[1]

Molecular Formula C₁₁H₉ClFeO [2]

Molecular Weight 248.49 g/mol [2]

Solubility

Soluble in common organic

solvents like ether, chloroform,

and carbon tetrachloride

[1]

Stability Profile
The stability of ferrocenoyl chloride is paramount for its effective use in synthesis and

derivatization. Several factors can influence its degradation, leading to a loss of purity and

reactivity.

Sensitivity to Moisture (Hydrolysis)
As an acyl chloride, ferrocenoyl chloride is highly susceptible to hydrolysis. In the presence of

water, it readily reacts to form ferrocenecarboxylic acid and hydrochloric acid. This reaction is

typically rapid and irreversible.
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Caption: Hydrolysis of Ferrocenoyl Chloride.
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Due to this high reactivity with water, it is imperative to handle and store ferrocenoyl chloride
under strictly anhydrous conditions.

Sensitivity to Light
Ferrocenoyl chloride is known to decompose under the influence of light.[1] While specific

photolytic degradation pathways are not extensively documented in readily available literature,

it is a common characteristic of many organometallic compounds, particularly those with metal-

carbon bonds, to be light-sensitive. The energy from light can promote electronic transitions

that lead to bond cleavage and subsequent decomposition.

Thermal Stability
Ferrocenoyl chloride is relatively stable at room temperature.[1] However, elevated

temperatures can accelerate decomposition. For long-term storage, refrigeration is

recommended to minimize thermal degradation. The parent ferrocene molecule is remarkably

stable and can be heated to 400 °C without decomposition, but the acyl chloride functional

group significantly alters the molecule's thermal stability.[3]

Stability in Solvents
The stability of ferrocenoyl chloride in solution is highly dependent on the nature of the

solvent. It will be most stable in dry, aprotic solvents. Protic solvents, even in trace amounts,

can lead to solvolysis, similar to hydrolysis.

Recommended Storage Conditions
To ensure the long-term stability and purity of ferrocenoyl chloride, the following storage

conditions are recommended:
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Parameter Recommendation Rationale

Temperature -20°C

To minimize thermal

decomposition and maintain

stability.[2]

Atmosphere
Under an inert gas (e.g., argon

or nitrogen)

To prevent hydrolysis from

atmospheric moisture and

potential oxidation.[1]

Light
In the dark (e.g., in an amber

vial or a light-proof container)

To prevent photolytic

decomposition.[1]

Container
Tightly sealed, chemically

resistant container (e.g., glass)

To prevent ingress of moisture

and air.

Handling and Safety Precautions
Ferrocenoyl chloride is classified as a corrosive material and requires careful handling to

avoid personal injury and contamination of the compound.

Personal Protective Equipment (PPE)
When handling ferrocenoyl chloride, it is essential to use appropriate personal protective

equipment, including:

Safety goggles and a face shield

Chemically resistant gloves

A lab coat or other protective clothing

Handling Procedures
All manipulations should be carried out in a well-ventilated fume hood.

Use dry glassware and syringes to prevent hydrolysis.

Avoid inhalation of dust or vapors.
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In case of contact with skin or eyes, rinse immediately with plenty of water and seek medical

advice.[1]

Prepare for Handling

Don appropriate PPE

Prepare dry, inert atmosphere workspace (fume hood)

Retrieve Ferrocenoyl Chloride from -20°C storage

Dispense required amount under inert gas

Tightly seal and return to storage Use in reaction under anhydrous conditions

Decontaminate glassware and workspace

Handling Complete
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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